Cas no 1443327-29-4 (6-(4-formylphenoxy)hexanenitrile)

• Product Name: 6-(4-formylphenoxy)hexanenitrile
• CAS No: 1443327-29-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD18375392
• CID: 5219026
• Update Time: 2026-03-06

6-(4-formylphenoxy)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-formylphenoxy)hexanenitrile

• MDL： MFCD18375392
• Inchi： 1S/C13H15NO2/c14-9-3-1-2-4-10-16-13-7-5-12(11-15)6-8-13/h5-8,11H,1-4,10H2
• InChI Key： LXOWZKHTKSZKIU-UHFFFAOYSA-N
• SMILES： C(#N)CCCCCOC1=CC=C(C=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 6-(4-formylphenoxy)hexanenitrile

Comprehensive Analysis of 6-(4-formylphenoxy)hexanenitrile (CAS No. 1443327-29-4): Properties, Applications, and Industry Trends

6-(4-formylphenoxy)hexanenitrile (CAS No. 1443327-29-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nitrile-functionalized aldehyde derivative combines the reactivity of a formylphenoxy group with the versatility of a hexanenitrile chain, making it a valuable intermediate for synthetic applications. Its molecular structure (C13H15NO2) features a phenoxy linker that enhances solubility while maintaining thermal stability, a critical factor for high-performance polymer modifications.

Recent studies highlight the compound's role in click chemistry and bioconjugation, addressing the growing demand for efficient crosslinking agents in drug delivery systems. Researchers are exploring its potential in covalent organic frameworks (COFs), where the formyl group enables precise structural control—a hot topic in nanomaterial design forums. The hexanenitrile moiety further allows for nucleophilic additions, a property leveraged in fluorescent probe synthesis for cellular imaging.

From an industrial perspective, 6-(4-formylphenoxy)hexanenitrile aligns with the green chemistry movement. Its synthesis often employs solvent-free conditions or ionic liquid catalysts, reducing environmental impact—a key concern in ESG-focused manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for electronic-grade materials used in OLED displays.

The compound's safety profile has been scrutinized under REACH compliance standards, with particular focus on its biodegradability—a trending search term among regulatory affairs professionals. Unlike shorter-chain analogs, its low volatility minimizes inhalation risks during handling, making it preferable for lab-scale automation processes. Storage recommendations typically suggest amber glass containers under nitrogen to preserve the aldehyde functionality from oxidation.

Market analysts note rising demand for 6-(4-formylphenoxy)hexanenitrile in Asia-Pacific photoresist formulations, driven by semiconductor industry growth. Patent filings reveal innovative uses in self-healing polymers, where its dual functional groups enable dynamic covalent bonding—a concept frequently searched alongside smart materials. Suppliers now offer custom isotope-labeled versions (e.g., 13C-enriched) for metabolic pathway tracing studies.

Future research directions may explore its electrochemical properties for battery electrolyte additives, capitalizing on the nitrile group's high polarity. Computational chemistry models predict stable coordination with rare-earth metals, suggesting applications in molecular catalysis. As synthetic methodologies advance, continuous flow production of this compound could address scalability challenges—a frequent query in process chemistry discussions.